Cas no 7145-03-1 ((3E)-3-(2-{2-methoxy-4-[(E)-(4-sulfophenyl)diazenyl]phenyl}hydrazinylidene)-4-oxo-3,4-dihydronaphthalene-2-sulfonic acid)

• Product name: (3E)-3-(2-{2-methoxy-4-[(E)-(4-sulfophenyl)diazenyl]phenyl}hydrazinylidene)-4-oxo-3,4-dihydronaphthalene-2-sulfonic acid
• CAS No: 7145-03-1
• MF: C₂₃H₁₈N₄O₈S₂
• MW: 542.54102
• CID: 1752314
• PubChem ID: 135422211

(3E)-3-(2-{2-methoxy-4-[(E)-(4-sulfophenyl)diazenyl]phenyl}hydrazinylidene)-4-oxo-3,4-dihydronaphthalene-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• (3E)-3-(2-{2-methoxy-4-[(E)-(4-sulfophenyl)diazenyl]phenyl}hydrazinylidene)-4-oxo-3,4-dihydronaphthalene-2-sulfonic acid
• sodium;(3E)-3-[[2-methoxy-4-[(4-sulfophenyl)diazenyl]phenyl]hydrazinylidene]-4-oxonaphthalene-2-sulfonic acid
• NSC-65554
• DTXSID10713694
• 7145-03-1
• NSC65554

• Inchi： InChI=1S/C23H18N4O8S2.Na/c1-35-20-13-16(25-24-15-6-9-17(10-7-15)36(29,30)31)8-11-19(20)26-27-22-21(37(32,33)34)12-14-4-2-3-5-18(14)23(22)28;/h2-13,28H,1H3,(H,29,30,31)(H,32,33,34);/q;+1
• InChI Key： RZFWIUGKUOQTDO-UHFFFAOYSA-N
• SMILES： COC1=C(C=CC(=C1)N=NC2=CC=C(C=C2)S(=O)(=O)O)N=NC3=C(C4=CC=CC=C4C=C3S(=O)(=O)O)O.[Na+]

Computed Properties

• Exact Mass: 542.05674
• Monoisotopic Mass: 565.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 1150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 201A^2

Experimental Properties

• Density: 1.572
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.703
• PSA: 184.15